N-(3-fluorophenyl)hydrazinecarbothioamide

• IUPAC Name: 1-amino-3-(3-fluorophenyl)thiourea
• InChI: InChI=1S/C7H8FN3S/c8-5-2-1-3-6(4-5)10-7(12)11-9/h1-4H,9H2,(H2,10,11,12)
• InChI Key: HLLFMTUWRLDCPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=S)NN
• Molecular Formula: C7H8FN3S
• DSSTOX Substance ID: DTXSID20372099
• Molecular Weight: 185.22 g/mol
• CAS RN: 70619-48-6

Description

N-(3-Fluorophenyl)hydrazinecarbothioamide (FTCA) is an organic compound that belongs to the family of hydrazinecarbothioamides. It is a colorless, crystalline solid with a melting point of around 230-240 °C. FTCA is a versatile compound that is used in a wide variety of applications, including as a pharmaceutical intermediate, a reagent for organic syntheses, and a building block for organic materials. As a result, FTCA is an important compound for the development of new drugs, materials, and processes.

Scientific Research Applications

Synthesis and Structural Characterization

N-(3-fluorophenyl)hydrazinecarbothioamide has been utilized in synthesizing 1,2,4-triazole-3-thiones and 1,3,4-thiadiazol-2-amines, significant in pharmacological research. The synthesis process involves refluxing with natrium hydroxide and phosphorus oxychloride, followed by toxicity assessment using Daphnia magna (Bărbuceanu et al., 2018).

Anticonvulsant Activity

In a study on anticonvulsant activity, various N-(4-substituted phenyl)-2-[4-(substituted) benzylidene]-hydrazinecarbothioamides were synthesized and evaluated. The study established significant anticonvulsant activity in various seizure models, suggesting potential pharmaceutical applications (Tripathi et al., 2012).

Targeting Breast Cancer Cells

Lead derivatives of 2-cyclohexyl-N-[(Z)-(3-methoxyphenyl/3-hydroxyphenyl) methylidene]hydrazinecarbothioamides were synthesized and evaluated for their efficacy against HER-2 overexpressed breast cancer cells. The results indicated significant activity, making them potential candidates for cancer therapy (Bhat et al., 2015).

Antitumor Properties

Dioxomolybdenum(VI) complexes synthesized with N-ethyl-2-(5-bromo-2-hydroxybenzylidene) hydrazinecarbothioamide exhibited more pronounced activity than standard drugs against human colorectal cell lines. This highlights the compound's potential in chemotherapy (Hussein et al., 2015).

Fluorescent Probe Development

N-Phenyl-2-(2-hydroxynaphthalen-1-ylmethylene)hydrazinecarbothioamide has been investigated as a fluorescent sensor for Fe(III) determination in aqueous solutions, showing good selectivity and sensitivity (Casanueva Marenco et al., 2012).

Antioxidant Activity

Hydrazinecarbothioamides synthesized for antioxidant activity showed excellent results using the DPPH method, indicating potential in oxidative stress-related therapeutic applications (Bărbuceanu et al., 2014).

Sensor Development for Holmium Ions

A PVC membrane sensor based on N-phenyl-2-(thiophen-2-ylmethylene)hydrazinecarbothioamide was developed for determining holmium ions, demonstrating good selectivity and sensitivity, applicable in various analytical fields (Zamani, 2011).

Mechanism of Action

Target of Action

Similar compounds, such as thiosemicarbazone derivatives, have been shown to possess a wide range of biological activities . They are known to interact with various enzymes and receptors, which could potentially be the targets of this compound.

Mode of Action

Thiosemicarbazone derivatives, which share a similar structure, are known for their diverse biological activities . They can interact with their targets, leading to changes in the biochemical processes within the cell. The specific interactions and resulting changes would depend on the exact nature of the target.

Biochemical Pathways

Thiosemicarbazone derivatives are known to affect various biochemical pathways . The downstream effects of these interactions can lead to changes in cellular processes, potentially resulting in the observed biological activities of the compound.

Result of Action

Thiosemicarbazone derivatives are known to possess various biological activities, including antibacterial, antifungal, analgesic, and anti-inflammatory properties . The specific effects of N-(3-fluorophenyl)hydrazinecarbothioamide would depend on its exact mode of action and the biochemical pathways it affects.

Biochemical Analysis

Cellular Effects

N-(3-fluorophenyl)hydrazinecarbothioamide affects various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that compounds similar to this compound can modulate the PI3K/Akt/mTOR signaling pathway, which is critical for cell survival, proliferation, and metabolism . Additionally, the compound’s effects on gene expression and cellular metabolism highlight its potential as a therapeutic agent.

Molecular Mechanism

The molecular mechanism of this compound involves its interactions with biomolecules at the molecular level. The compound can bind to specific enzymes and proteins, leading to enzyme inhibition or activation. For example, it has been shown to inhibit certain enzymes involved in cellular metabolism, thereby affecting metabolic pathways . Additionally, this compound can influence gene expression by binding to DNA and modulating transcriptional activity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but its degradation products can also have biological activity . Long-term studies in vitro and in vivo are necessary to fully understand the temporal effects of this compound on cellular function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, while higher doses can lead to toxic or adverse effects. Studies have shown that thiosemicarbazone derivatives, similar to this compound, can have dose-dependent effects on bacterial and cancer cells . Understanding the dosage effects is crucial for determining the therapeutic window and potential toxicity of the compound.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound’s structure allows it to participate in biochemical reactions that influence metabolic pathways, such as the synthesis and degradation of biomolecules . These interactions are essential for understanding the compound’s role in cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound can be transported by specific transporters or binding proteins, which influence its localization and accumulation in different cellular compartments . Understanding the transport and distribution mechanisms is important for optimizing the compound’s therapeutic potential.

Subcellular Localization

This compound’s subcellular localization affects its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization is crucial for its interactions with biomolecules and its overall biological activity.